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Compound of Interest

Compound Name: Guanidine, 1-butyl-3-cyano-
CAS No.: 41283-66-3
Cat. No.: B8047375

Get Quote

Executive Summary This guide provides an in-depth technical analysis of N-butyl-N'-
cyanoguanidine derivatives, a chemical scaffold pivotal in the development of KATP channel
openers (e.g., Pinacidil) and emerging anti-proliferative agents (e.g., CHS 828). Unlike rigid
templates, this document focuses on the causal relationship between the N-butyl aliphatic
chain, the electron-withdrawing cyanoguanidine core, and biological efficacy. We compare this
scaffold against established therapeutic standards to assist researchers in lead optimization.

Chemical Space & Design Strategy

The cyanoguanidine moiety (

) serves as a non-classical bioisostere of urea and thiourea. Its planar, electron-deficient nature
allows it to act as a unique hydrogen bond donor/acceptor system, critical for binding to the
Sulfonylurea Receptor (SUR) subunits of KATP channels.

Why N-Butyl?

The N-butyl group represents a specific probe for lipophilic pocket depth and steric tolerance.
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» Bioisosterism: Cyanoguanidine replaces the thiourea found in early antagonists (e.qg.,
Metiamide) to reduce toxicity (agranulocytosis).

 Lipophilicity (LogP): The butyl chain adjusts the LogP to ~1.5-2.0, optimizing membrane
permeability without the excessive protein binding seen in longer hexyl/heptyl chains (used
in anti-cancer analogs like CHS 828).

Comparative Profiling: Efficacy & Potency[1]

The following analysis compares simple linear analogs (N-butyl) against branched therapeutic
standards (Pinacidil) and anti-proliferative derivatives.
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Relative KATP
Compound Structure Potency Affinity ( Solubility Primary
Class (R1/R2) (Vasorelaxa (Water) Indication
tion) )
N-butyl-N'-
Target Y ~ Low- >10 ] Lead
cyanoguanidi High
Scaffold Moderate Fragment
ne M
Pinacidil
Reference ) )
(Branched High (100%) 10-50 nM Moderate Hypertension
Standard
alkyl)
N-Methyl-N'-
Analog Y o ] > 100 ) Negative
] cyanoguanidi Inactive Very High
Variant A M Control
ne
N-Hexyl-N'- ~1 o
Analog . Cytotoxicity
] cyanoguanidi  Moderate Low
Variant B M Probe
ne
N-Butyl-N'- -
o ) Y o 5 Explosive/Her
Bioisostere nitroguanidin Moderate Moderate o
M bicide
e

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8047375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Key Insight: The linear n-butyl chain often results in a loss of potency compared to branched
alkyl groups (e.g., 1,2,2-trimethylpropyl in Pinacidil). The SUR binding pocket favors bulky,
hydrophobic groups over linear chains, suggesting the n-butyl analog is a "sub-optimal” fit but
an excellent starting point for fragment-based design.

Mechanistic Insight: The "Anchor & Gate" Model

The cyanoguanidine analogs function primarily by stabilizing the open conformation of the
KATP channel. The mechanism involves a bipartite binding mode.

DOT Diagram: Signhaling Pathway & Binding Mode

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8047375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

N-Butyl-N'-Cyanoguanidine

Binds (H-bond + Hydrophobic)

Cell Membrane (Smoqth Muscle / Beta Cell)

SUR2B Subunit
(Regulatory)

Conformational Change

Cyanoguanidine-SUR Complex

ncreases Open Probability
Kir6.1/6.2 Pore
Opens Pore

Extracellylar Space

K+ Efflux

fflux causes

Intracellulgr Signaling

Membrane Hyperpolarization

VGCC Inhibition
(Ca2+ Influx Stops)

Muscle Relaxation /
Insulin Inhibition

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b8047375/docs?utm_src=pdf-body-img#comparative-guide-structure-activity-relationship-of-n-butyl-n-cyanoguanidine-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8047375?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Figure 1: Mechanism of Action for Cyanoguanidine KATP Openers. The ligand binds to the
SUR subunit, triggering pore opening, K+ efflux, and subsequent hyperpolarization.

Detailed SAR Analysis
Region A: The N-Alkyl Tail (The Butyl Group)

o Observation: Replacing the n-butyl group with a tert-butyl or pinacolyl group increases
potency by 10-100 fold.

o Causality: The binding pocket on the SUR protein contains a hydrophobic cleft that is
sterically demanding. Linear chains like n-butyl have too many degrees of freedom (entropic
penalty) and insufficient bulk to fill the pocket tightly.

o Optimization: Introduce branching at the

position relative to the nitrogen.

Region B: The Cyanoguanidine Core[1][3]
e Observation: The cyano group (
) is essential.
o Comparison: Replacing
with
(nitroguanidine) retains some activity but often introduces toxicity. Replacing with
(urea) abolishes KATP activity.

e Role: The cyano nitrogen acts as a specific H-bond acceptor for a residue (likely Lysine or
Arginine) within the active site.

Region C: The Distal Substituent (N')

o Standard: Usually a Pyridine ring (Pinacidil) or a substituted Phenyl.
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o N-Butyl Analog Context: If the distal group is a simple hydrogen (i.e., N-butyl-
cyanoguanidine), the molecule is virtually inactive. Activity requires an aromatic system at
the

position to engage in pi-stacking interactions.

Experimental Protocol: Synthesis & Evaluation

To validate the SAR, the following protocol describes the synthesis of N-butyl-N'-
cyanoguanidine derivatives.

Workflow Diagram

Starting Material: Acid Hydrolysis / Intermediate: n-BuNH2, Reflux Nucleophilic Substitution Crude Product: Recrystallization
Sodium Dicyanamide Amine Addition N-Cyano-O-phenylisourea (Butylamine) N-butyl-N'-cyanoguanidine (Ethanol/Water)

Click to download full resolution via product page

Figure 2: Synthetic route for N-substituted cyanoguanidines via the diphenyl
cyanocarbonimidate or isourea method.

Step-by-Step Protocol

o Activation: React Sodium Dicyanamide with Phenol in the presence of acid to form Diphenyl
cyanocarbonimidate. This creates a reactive electrophilic center.

o Why? Direct reaction of amines with dicyandiamide requires harsh conditions (fusion)
which leads to polymerization. The phenoxy group is a better leaving group.

o Substitution (R1): Add the first amine (e.g., 4-aminopyridine) in isopropanol at reflux for 4

hours.

o Substitution (R2 - The Butyl Group): Add n-butylamine (1.1 eq) to the intermediate. Reflux for
6—12 hours.

o Checkpoint: Monitor TLC for the disappearance of the intermediate.
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o Workup: Evaporate solvent. The residue is often an oil. Triturate with diethyl ether to induce
crystallization.

o Validation:

o IR: Look for strong nitrile peak at ~2160

o NMR: Confirm butyl chain signals (0.9 ppm triplet, 1.3—1.5 ppm multiplets).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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